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Dietary Risk Assessment of Tetraniliprole &
Spirotetramat

The following table consolidates data from two studies that assessed the dietary risk of tetraniliprole, often

in a combination formulation with spirotetramat, on different vegetables. Please note that the alternatives in

this context are the metabolites of the active ingredients, and the comparison is not against other, distinct

pesticide compounds [1] [2].

Crop
Pesticide
Compound

Half-
Life
(Days)

Pre-Harvest
Interval (PHI)
Suggestion

Risk
Conclusion

Key Study
Methodology

Okra [1] Tetraniliprole - 1 day No risk to
consumers if

the 1-day
waiting period

is observed.

QuEChERS method
with LC-MS/MS
analysis. Risk assessed
by comparing calculated

residues with
established ADI (2

mg/kg bw/day for
tetraniliprole).
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Crop
Pesticide
Compound

Half-
Life
(Days)

Pre-Harvest
Interval (PHI)
Suggestion

Risk
Conclusion

Key Study
Methodology

Okra [1] Spirotetramat
(and

metabolites)

- 1 day No risk to
consumers if

the 1-day
waiting period

is observed.

QuEChERS method
with LC-MS/MS
analysis. Risk assessed
for total spirotetramat

(sum of parent and
metabolites) against ADI

(0.5 mg/kg bw/day).

Brinjal
(Eggplant)
[2]

Tetraniliprole 1.20 -

1.44

- No risk to

humans, even
2 hours after

initial
application.

Single-lab validation of

a UPLC-MS/MS
method. Dissipation

kinetics studied; risk
evaluated based on

residue data.

Brinjal
(Eggplant)
[2]

Spirotetramat

(and
metabolites)

1.13 -

1.32

- No risk to

humans, even
2 hours after

initial
application.

Single-lab validation of

a UPLC-MS/MS
method. Dissipation

kinetics studied; risk
evaluated for total

spirotetramat.

Chilli [2] Tetraniliprole 3.37 -

4.79

- No risk to

humans, even
2 hours after

initial
application.

Same as above.

Chilli [2] Spirotetramat
(and

metabolites)

1.81 -
2.74

- No risk to
humans, even

2 hours after
initial

application.

Same as above.
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The experimental protocols for the data in the table were largely consistent across the cited studies, primarily

following these steps [1] [2]:

Field Application & Sampling: The combination product (Tetraniliprole + Spirotetramat) was
applied to crops at recommended doses. Samples of the fruit and soil were collected at

predetermined intervals after application.
Residue Analysis (QuEChERS & LC-MS/MS): Residues were extracted using the QuEChERS
method (Quick, Easy, Cheap, Effective, Rugged, and Safe). The extracts were cleaned up and then
analyzed using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS or UPLC-
MS/MS), a highly specific and sensitive technique for quantifying chemical residues.
Risk Assessment: The dietary risk was assessed by comparing the estimated daily intake of the

residues with the established Acceptable Daily Intake (ADI). A risk is considered negligible if the
estimated intake is significantly lower than the ADI.

The workflow below summarizes the key stages of this process.

Field Trial & Sampling

Residue Extraction & Clean-up

QuEChERS Method

Instrumental Analysis

LC-MS/MS Analysis

Data Calculation & Risk Assessment

Residue & Half-life Data

Conclusion

Risk Quotient
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Research Context and Considerations

To effectively interpret the data above, here is some important context from the broader search results.

Performance as a Neonicotinoid Alternative: Research identifies tetraniliprole as one of several
promising alternatives to neonicotinoid pesticides, which are being phased out due to their ecological

impact. In multi-state studies on large-seeded vegetables, tetraniliprole was as effective as standard
neonicotinoids in protecting sweet corn from pests. However, its performance was less consistent for

snap beans and dry beans, indicating it may not be a universal replacement [3].
Sublethal and Transgenerational Effects: A laboratory study on the tomato pest Tuta absoluta
revealed that sublethal concentrations of tetraniliprole can have complex effects across generations.
While directly exposed larvae suffered negative impacts, their offspring (F1 and F2 generations)

showed hormesis—faster development and increased population growth—at low concentrations.
This indicates a potential risk of unintended pest resurgence at sublethal doses, a factor that should

be considered in resistance management strategies [4].

A Guide to Your Comparative Research

The available data offers a solid starting point for tetraniliprole's risk profile. To build a comprehensive

comparison guide, you may need to undertake a more extensive literature synthesis. Here is a suggested path

forward:

Identify Key Comparators: Based on the initial research [3], define a list of alternative insecticides

(e.g., cyantraniliprole, chlorantraniliprole, isocycloseram, spinosad) for a direct comparison with
tetraniliprole.

Systematic Literature Review: Search for regulatory documents and peer-reviewed studies for each
alternative, focusing on:

Dissipation kinetics (half-life) in various crops.
Maximum Residue Limits (MRLs) set by authorities like CODEX and EPA.

Dietary risk assessment outcomes and any associated pre-harvest intervals.
Standardize and Tabulate Data: Create unified tables, similar to the one above, to present the

standardized data for all compounds side-by-side, highlighting differences in persistence, safety, and
efficacy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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